Cas no 1071220-92-2 ((1-isocyanatocyclopentyl)benzene)

• Product Name: (1-isocyanatocyclopentyl)benzene
• CAS No: 1071220-92-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD16302635
• CID: 5230337
• PubChem ID: 24973891
• Update Time: 2025-05-23

(1-isocyanatocyclopentyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-isocyanatocyclopentyl)benzene
• 1-phenylcyclopentyl isocyanate
• (1-isocyanato-cyclopentyl)-benzene
• Benzene, (1-isocyanatocyclopentyl)-

• MDL： MFCD16302635
• Inchi： 1S/C12H13NO/c14-10-13-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2
• InChI Key： HDKMLRJVJMXYGW-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1-isocyanatocyclopentyl)benzene

Comprehensive Overview of (1-Isocyanatocyclopentyl)benzene (CAS No. 1071220-92-2): Properties, Applications, and Industry Insights

(1-Isocyanatocyclopentyl)benzene (CAS No. 1071220-92-2) is a specialized organic compound gaining attention in advanced material synthesis and pharmaceutical research. This cyclopentyl-substituted aromatic isocyanate exhibits unique reactivity due to its hybrid structure, combining the stability of a benzene ring with the conformational flexibility of a cyclopentyl group. The isocyanate functional group (-N=C=O) makes it particularly valuable for polyurethane formulations, where it serves as a key building block for high-performance elastomers and coatings with enhanced thermal stability.

Recent studies highlight the compound's potential in click chemistry applications, especially in modular drug discovery platforms. Its cyclopentyl-benzene scaffold offers steric advantages in catalytic systems, addressing common challenges in asymmetric synthesis. Industry reports indicate growing demand for tailored isocyanates like 1071220-92-2 in electronic encapsulation materials, where precise molecular architecture impacts dielectric properties. Environmental considerations have driven research into low-VOC formulations utilizing this compound's efficient curing characteristics.

The synthesis of (1-isocyanatocyclopentyl)benzene typically involves phosgene-free routes, reflecting industry shifts toward green chemistry principles. Analytical characterization by FT-IR spectroscopy confirms the distinctive asymmetric N=C=O stretching vibration at 2270-2240 cm⁻¹, while NMR studies reveal characteristic shifts for the cyclopentyl protons (δ 1.5-2.1 ppm) and aromatic system (δ 7.2-7.4 ppm). These spectral fingerprints are crucial for quality control in commercial production.

In material science applications, the compound's steric hindrance effects enable controlled polymerization kinetics, reducing exothermic risks in large-scale processing. This property aligns with current process safety trends in polymer manufacturing. Patent analyses show increasing incorporation of CAS 1071220-92-2 in specialty adhesives for aerospace composites, where its balanced reactivity profile meets stringent performance requirements.

Emerging research explores the compound's utility in bioorthogonal chemistry, particularly for protein conjugation strategies. The cyclopentyl moiety's lipophilicity enhances membrane permeability in prodrug designs, a feature attracting pharmaceutical developers. Stability studies demonstrate excellent shelf life when stored under anhydrous conditions, with moisture-sensitive packaging solutions now standardized for commercial distribution.

Regulatory assessments confirm (1-isocyanatocyclopentyl)benzene complies with major chemical inventories (TSCA, REACH), facilitating global trade. Handling protocols emphasize standard isocyanate precautions including nitrogen atmospheres for bulk storage. The compound's structure-activity relationships continue to inspire computational modeling studies predicting novel derivatives for electronic materials.

Market analysts project steady growth for niche isocyanates like 1071220-92-2, driven by demand for high-refractive-index polymers in optical applications. Its compatibility with thiol-ene chemistry expands utility in 3D printing resins, responding to additive manufacturing trends. Technical datasheets highlight purity standards (>98%) achievable through advanced distillation techniques.

Comparative studies with analogous alicyclic isocyanates demonstrate superior hydrolytic stability for (1-isocyanatocyclopentyl)benzene, a critical factor in marine coating formulations. The compound's structure-property correlations are actively investigated through QSPR models, accelerating material innovation cycles. Industrial users particularly value its balanced viscosity (23 cP at 25°C) for processing efficiency.

Recent process optimization publications describe continuous-flow synthesis routes for CAS 1071220-92-2, improving yield and sustainability metrics. These advancements address pharmaceutical industry needs for GMP-grade intermediates. The compound's crystallographic data (monoclinic P2₁/c space group) provides fundamental understanding for cocrystal engineering applications.

In polymer modification applications, the steric bulk of the cyclopentyl group reduces phase separation in hybrid materials, enabling transparent composites for LED encapsulation. This addresses key challenges in optoelectronic device packaging. Safety assessments confirm favorable toxicological profiles compared to traditional aromatic isocyanates when proper handling measures are implemented.